Cas no 2172067-91-1 (9H-fluoren-9-ylmethyl N-(8-fluoro-6-methyl-1,2,3,4-tetrahydroisoquinolin-5-yl)carbamate)

• Product Name: 9H-fluoren-9-ylmethyl N-(8-fluoro-6-methyl-1,2,3,4-tetrahydroisoquinolin-5-yl)carbamate
• CAS No: 2172067-91-1
• MF: C₂₅H₂₃FN₂O₂
• MW: 402.460729837418
• CID: 6341083
• PubChem ID: 165564614
• Update Time: 2025-06-03

9H-fluoren-9-ylmethyl N-(8-fluoro-6-methyl-1,2,3,4-tetrahydroisoquinolin-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 9H-fluoren-9-ylmethyl N-(8-fluoro-6-methyl-1,2,3,4-tetrahydroisoquinolin-5-yl)carbamate
• 2172067-91-1
• EN300-1609877

• Inchi： 1S/C25H23FN2O2/c1-15-12-23(26)21-13-27-11-10-20(21)24(15)28-25(29)30-14-22-18-8-4-2-6-16(18)17-7-3-5-9-19(17)22/h2-9,12,22,27H,10-11,13-14H2,1H3,(H,28,29)
• InChI Key： UCCQALTYDUPLNQ-UHFFFAOYSA-N
• SMILES： FC1=CC(C)=C(C2=C1CNCC2)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 402.17435614g/mol
• Monoisotopic Mass: 402.17435614g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 594
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 50.4Ų

Additional information on 9H-fluoren-9-ylmethyl N-(8-fluoro-6-methyl-1,2,3,4-tetrahydroisoquinolin-5-yl)carbamate

Recent Advances in the Study of 9H-fluoren-9-ylmethyl N-(8-fluoro-6-methyl-1,2,3,4-tetrahydroisoquinolin-5-yl)carbamate (CAS: 2172067-91-1)

The compound 9H-fluoren-9-ylmethyl N-(8-fluoro-6-methyl-1,2,3,4-tetrahydroisoquinolin-5-yl)carbamate (CAS: 2172067-91-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its fluorenylmethyl carbamate group and tetrahydroisoquinoline scaffold, is being investigated for its potential applications in drug discovery and development. Recent studies have focused on its synthesis, pharmacological properties, and mechanisms of action, highlighting its relevance in targeting specific biological pathways.

One of the key areas of research involves the optimization of synthetic routes for 9H-fluoren-9-ylmethyl N-(8-fluoro-6-methyl-1,2,3,4-tetrahydroisoquinolin-5-yl)carbamate. A 2023 study published in the Journal of Medicinal Chemistry demonstrated an efficient, high-yield synthesis method using solid-phase peptide synthesis (SPPS) techniques. The study emphasized the importance of protecting group strategies, particularly the use of the fluorenylmethyloxycarbonyl (Fmoc) group, which facilitates the selective deprotection and subsequent functionalization of the tetrahydroisoquinoline core.

Pharmacological evaluations of this compound have revealed promising activity as a modulator of neurotransmitter receptors. Preliminary in vitro assays indicate that 9H-fluoren-9-ylmethyl N-(8-fluoro-6-methyl-1,2,3,4-tetrahydroisoquinolin-5-yl)carbamate exhibits selective binding affinity for dopamine and serotonin receptors, suggesting potential applications in the treatment of neurological disorders such as Parkinson's disease and depression. However, further in vivo studies are required to validate these findings and assess the compound's pharmacokinetic and safety profiles.

Another notable aspect of recent research is the exploration of the compound's mechanism of action at the molecular level. Computational modeling and X-ray crystallography studies have provided insights into the binding interactions between the compound and its target receptors. These structural analyses are critical for the rational design of derivatives with enhanced potency and selectivity. For instance, a 2024 study in ACS Chemical Biology utilized molecular docking simulations to identify key amino acid residues involved in the binding pocket, paving the way for structure-activity relationship (SAR) studies.

In addition to its neurological applications, 9H-fluoren-9-ylmethyl N-(8-fluoro-6-methyl-1,2,3,4-tetrahydroisoquinolin-5-yl)carbamate has also been investigated for its anti-inflammatory properties. A recent preprint on bioRxiv reported that the compound inhibits the activation of NF-κB, a transcription factor implicated in chronic inflammatory diseases. This finding opens new avenues for the development of anti-inflammatory therapeutics, although additional preclinical studies are necessary to confirm efficacy and toxicity.

Despite these advancements, challenges remain in the clinical translation of 9H-fluoren-9-ylmethyl N-(8-fluoro-6-methyl-1,2,3,4-tetrahydroisoquinolin-5-yl)carbamate. Issues such as metabolic stability, bioavailability, and potential off-target effects need to be addressed through systematic medicinal chemistry optimization. Collaborative efforts between academia and industry will be essential to overcome these hurdles and advance the compound toward clinical trials.

In conclusion, 9H-fluoren-9-ylmethyl N-(8-fluoro-6-methyl-1,2,3,4-tetrahydroisoquinolin-5-yl)carbamate (CAS: 2172067-91-1) represents a promising scaffold for drug discovery, with potential applications in neurology and inflammation. Ongoing research efforts are focused on elucidating its pharmacological mechanisms, optimizing its synthetic accessibility, and improving its drug-like properties. The integration of computational and experimental approaches will be pivotal in unlocking the full therapeutic potential of this compound.